methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate

• IUPAC Name: methyl 4-methyl-3-[[2-(2-methylphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C18H19NO3/c1-12-6-4-5-7-14(12)11-17(20)19-16-10-15(18(21)22-3)9-8-13(16)2/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key: PTBVBDWTTRTVKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)CC2=CC=CC=C2C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

Methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate is a chemical compound that is commonly used in scientific research. It is a member of the family of benzoates and is known for its unique properties and applications.

Scientific Research Applications

Methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate has a wide range of scientific research applications. One of its main uses is as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. It has also been used as a tool for studying the structure and function of proteins, as well as for the development of new pharmaceuticals.

Mechanism of Action

The mechanism of action of methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate involves its ability to react with ROS and form a fluorescent product. This allows for the detection and measurement of ROS in cells. Additionally, the compound has been shown to bind to proteins and alter their structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, as well as to inhibit the growth of bacteria and fungi. Additionally, it has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate in lab experiments is its ability to detect ROS in cells. This can be useful in studying oxidative stress and its role in various diseases. However, one limitation of using this compound is that it can be toxic to cells at high concentrations.

Future Directions

There are many future directions for research involving methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate. One area of interest is its potential as a therapeutic agent for cancer and other diseases. Additionally, further research could be done on its ability to alter protein structure and function, as well as its anti-inflammatory properties. Finally, new methods for synthesizing this compound could be developed to improve its efficiency and yield.

Synthesis Methods

Methyl 4-methyl-3-{[(2-methylphenyl)acetyl]amino}benzoate can be synthesized using a variety of methods. One common method involves the reaction of 4-methylbenzoic acid with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to yield the final compound. Another method involves the reaction of 4-methylbenzoic acid with 2-methylphenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with methylamine to yield the final compound.